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Compound of Interest

Compound Name:
4-(4,5-Dichloro-1h-imidazol-1-

yl)aniline

Cat. No.: B065695 Get Quote

Technical Guide: 4-(4,5-dichloro-1H-imidazol-1-
yl)aniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available chemical and physical properties of 4-
(4,5-dichloro-1H-imidazol-1-yl)aniline. Due to the limited publicly available data for this

specific compound, this document also includes information on structurally related compounds

to offer potential insights. It is important to note that much of the detailed experimental,

spectral, and biological data for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline is not available in the

public domain. This guide highlights these data gaps and provides a foundation for future

research.

Chemical Identity and Physical Properties
4-(4,5-dichloro-1H-imidazol-1-yl)aniline is a halogenated aromatic amine containing an

imidazole moiety. The following table summarizes its known chemical and physical properties.
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Property Value Source(s)

IUPAC Name
4-(4,5-dichloro-1H-imidazol-1-

yl)aniline
[1]

CAS Registry Number 175201-62-4 [1][2]

Molecular Formula C₉H₇Cl₂N₃ [1]

Molecular Weight 228.08 g/mol [1]

Appearance Off-white to gray solid

Melting Point 104 °C

Boiling Point 87 °C

Solubility

Data not available. Structurally

related anilines exhibit slight

solubility in water and good

solubility in organic solvents

like ethanol, acetone, and

chloroform. Solubility is pH-

dependent and increases in

acidic conditions.

Storage Temperature 2-8°C, protect from light

Spectral and Analytical Data
Detailed experimental spectral data for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline, including ¹H

NMR, ¹³C NMR, and mass spectrometry, are not readily available in the public literature. For

structurally similar imidazole-containing compounds, ¹H NMR spectra in DMSO-d₆ typically

show characteristic peaks for the imidazole and phenyl protons. Similarly, ¹³C NMR would

reveal the carbon skeleton of the molecule. Mass spectrometry would be expected to show a

molecular ion peak corresponding to its molecular weight.

Synthesis and Experimental Protocols
A detailed, validated experimental protocol for the synthesis of 4-(4,5-dichloro-1H-imidazol-1-
yl)aniline is not available in the reviewed literature. However, a plausible synthetic route can
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be proposed based on established methods for the synthesis of N-arylimidazoles.

Proposed Synthetic Pathway:

A potential synthesis could involve the reaction of 4-fluoro-nitrobenzene with 4,5-

dichloroimidazole, followed by the reduction of the nitro group to an amine.

4-fluoro-nitrobenzene

1-(4-nitrophenyl)-4,5-
dichloro-1H-imidazole

Nucleophilic Aromatic
Substitution

4,5-dichloroimidazole

4-(4,5-dichloro-1H-
imidazol-1-yl)aniline

Reduction of
Nitro Group

Click to download full resolution via product page

A proposed synthetic pathway for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline.

Hypothetical Experimental Protocol:

Step 1: Synthesis of 1-(4-nitrophenyl)-4,5-dichloro-1H-imidazole. In a round-bottom flask,

4,5-dichloroimidazole and 4-fluoro-nitrobenzene would be dissolved in a suitable polar

aprotic solvent such as dimethylformamide (DMF). A non-nucleophilic base, such as

potassium carbonate, would be added. The reaction mixture would be heated and monitored

by thin-layer chromatography (TLC). Upon completion, the product would be isolated by

extraction and purified by column chromatography.

Step 2: Synthesis of 4-(4,5-dichloro-1H-imidazol-1-yl)aniline. The intermediate from Step 1

would be dissolved in a suitable solvent like ethanol or ethyl acetate. A reducing agent, such

as tin(II) chloride or catalytic hydrogenation (e.g., H₂ with a palladium catalyst), would be

used to reduce the nitro group to an amine. The reaction progress would be monitored by

TLC. After the reaction is complete, the final product would be isolated and purified, likely

through recrystallization.

Biological and Pharmacological Information
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There is no specific information available in the public domain regarding the biological activity,

mechanism of action, or associated signaling pathways of 4-(4,5-dichloro-1H-imidazol-1-
yl)aniline.

However, the imidazole ring is a common scaffold in many biologically active compounds,

exhibiting a wide range of activities including anticancer, antifungal, and antibacterial

properties. Furthermore, silver (I) N-heterocyclic carbene complexes derived from 4,5-dichloro-

1H-imidazole have been evaluated for their anticancer activity against human cancer cell lines,

including ovarian, breast, and cervical cancer cell lines.

Available Data Unavailable Data

CAS Number Molecular Formula Molecular Weight Detailed Experimental Protocol ¹H NMR, ¹³C NMR, MS Data Biological Activity Data Signaling Pathway Information Quantitative Solubility Data

4-(4,5-dichloro-1H-imidazol-1-yl)aniline

Click to download full resolution via product page

Logical relationship diagram illustrating the available versus unavailable data.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline is not readily

available. However, based on the known hazards of anilines and chlorinated compounds, it

should be handled with care. The following GHS hazard statements are associated with a

structurally related compound and should be considered as potential hazards for the title

compound.[3]

Potential GHS Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[3]

H317: May cause an allergic skin reaction.[3]

H318: Causes serious eye damage.[3]
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H341: Suspected of causing genetic defects.[3]

H351: Suspected of causing cancer.[3]

H372: Causes damage to organs (Blood) through prolonged or repeated exposure.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Recommended Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Conclusion and Future Directions
4-(4,5-dichloro-1H-imidazol-1-yl)aniline is a chemical compound for which there is a

significant lack of publicly available in-depth technical data. While basic identifiers and some

physical properties are known, detailed experimental protocols, comprehensive spectral data,

and biological activity information are needed to fully characterize this compound. Future

research should focus on the synthesis and full analytical characterization of this molecule.

Subsequent studies could then explore its potential biological activities, drawing inspiration

from the known pharmacological profiles of other imidazole-containing compounds. The data

presented in this guide, including the proposed synthetic route, can serve as a starting point for

such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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